Cas no 6274-88-0 ( )

• Product Name: &nbsp
• CAS No: 6274-88-0
• MF: C₈H₁₆Cl₃N
• MW: 232.578339576721
• CID: 957622
• PubChem ID: 21123220
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)-2-(chloromethyl)piperidine,hydrochloride
• CAP 1 hydrochloride
• KB-212930
• NSC33765
• NSC-33765
• 1-(2-Chloroethyl)-2-(chloromethyl)piperidine--hydrogen chloride (1/1)
• DTXSID60610902
• CHEMBL1978455
• 1-(2-CHLOROETHYL)-2-(CHLOROMETHYL)PIPERIDINE HYDROCHLORIDE
• 6274-88-0
•  

• Inchi： 1S/C8H15Cl2N.ClH/c9-4-6-11-5-2-1-3-8(11)7-10;/h8H,1-7H2;1H
• InChI Key： FVTCGYNXQSQUAO-UHFFFAOYSA-N
• SMILES： ClCC1CCCCN1CCCl.Cl

Computed Properties

• Exact Mass: 231.03500
• Monoisotopic Mass: 231.034833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 3.05840